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Compound of Interest

Compound Name: Trovafloxacin mesylate

Cat. No.: B15559033

Trovafloxacin Mesylate: An In-depth Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of Trovafloxacin mesylate. It includes detailed experimental protocols for key
analytical methods, a summary of quantitative data in a structured tabular format, and
visualizations of its mechanism of action and analytical workflow to facilitate understanding and
application in a research and development setting.

Chemical and Physical Properties

Trovafloxacin mesylate is the methanesulfonate salt of trovafloxacin, a synthetic broad-
spectrum fluoroquinolone antibiotic. Its chemical and physical characteristics are fundamental
to its formulation, stability, and pharmacokinetic behavior.

General Information

e Chemical Name: 7-[(1S,5R)-6-amino-3-azabicyclo[3.1.0]hexan-3-yl]-1-(2,4-difluorophenyl)-6-
fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid;methanesulfonic acid[1][2]

« CAS Number: 147059-75-4[1][2][3][4][5]
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e Molecular Formula: C20H15F3N4O3 - CH403S

o Appearance: White to off-white powder[4]

Quantitative Data Summary

The key physicochemical properties of Trovafloxacin mesylate are summarized in the table

below.
Property Value Experimental Method
Molecular Weight 512.46 g/mol Mass Spectrometry[5]
. ) ) » Differential Scanning
Melting Point >250 °C (with decomposition)

Calorimetry (DSC)[4]

pKai: 5.87 (carboxylic ) o
pKa (at 25°C) ) ) Potentiometric Titration[6]
acid)pKaz: 8.09 (amino group)

Water: Soluble (to 50 o .
Equilibrium Solubility

Solubility mM)DMSO: Soluble (to 100
Method[2]
mM)
] UV-Visible
UV Absorption (Amax) 275 nm
Spectrophotometry[7]

Experimental Protocols

Detailed methodologies for the characterization of Trovafloxacin mesylate are crucial for
obtaining reliable and reproducible data.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This protocol describes a reverse-phase HPLC method for the determination of the purity of
Trovafloxacin mesylate.

e Instrumentation: A standard HPLC system equipped with a UV detector.
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e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pm particle size).

» Mobile Phase: A filtered and degassed mixture of a phosphate buffer and acetonitrile. A
typical mobile phase consists of 0.04 M phosphoric acid, acetonitrile, tetrabutylammonium
hydroxide, and 0.005 M dibutyl amine phosphate (83:16.85:0.05:0.1, v/v), with the pH
adjusted to 3.[7]

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30 °C.

o Detection: UV detection at 275 nm.[7]
e Injection Volume: 10-20 pL.

» Procedure:

o Prepare a standard solution of Trovafloxacin mesylate of known concentration in the
mobile phase.

o Prepare the sample solution by accurately weighing and dissolving the Trovafloxacin
mesylate in the mobile phase to a similar concentration as the standard.

o Filter both solutions through a 0.45 pm syringe filter.
o Inject the standard and sample solutions into the chromatograph.

o The purity of the sample is calculated by comparing the peak area of the analyte in the
sample chromatogram to that of the standard.

pKa Determination by Potentiometric Titration

This method outlines the determination of the acid dissociation constants (pKa) of
Trovafloxacin mesylate.

 Instrumentation: A calibrated potentiometer with a pH electrode.
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 Titrants: Standardized 0.1 M hydrochloric acid (HCI) and 0.1 M sodium hydroxide (NaOH)
solutions.

e Sample Preparation:

o Accurately weigh and dissolve Trovafloxacin mesylate in a suitable solvent, such as a
methanol-water or acetonitrile-water binary mixture, to a concentration of approximately 1
mM.[8][9]

o Maintain a constant ionic strength using a background electrolyte like 0.15 M potassium
chloride (KCI).[8]

e Procedure:
o Calibrate the pH meter using standard buffers.
o Place the sample solution in a thermostated vessel and immerse the pH electrode.

o Titrate the solution with the standardized acid or base, adding small increments of the
titrant.[9]

o Record the pH value after each addition, allowing the reading to stabilize.
o Continue the titration past the equivalence points.

o The pKa values are determined from the titration curve, typically by identifying the pH at
the half-equivalence points or by analyzing the first and second derivatives of the curve.
[10]

Mechanism of Action

Trovafloxacin mesylate exerts its bactericidal effects by targeting and inhibiting two essential
bacterial enzymes: DNA gyrase and topoisomerase |V. This dual-targeting mechanism is
crucial for its broad-spectrum activity. The inhibition of these enzymes leads to the disruption of
DNA replication, transcription, and repair, ultimately resulting in bacterial cell death.[11][12]
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Caption: Trovafloxacin mesylate's mechanism of action.

Analytical Workflow

A typical analytical workflow for the quality control of Trovafloxacin mesylate involves a series
of tests to confirm its identity, purity, and other critical quality attributes.
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Caption: Quality control workflow for Trovafloxacin mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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